Hemin

• Description: Hemin (trade name Panhematin) is an iron-containing porphyrin. More specifically, it is protoporphyrin IX containing a ferric iron ion (heme B) with a chloride ligand.; Chloro(7,12-diethenyl-3,8,13,17-tetramethyl-21H,23H-porphine-2,18-dipropanoato(4-)-N(21),N(22),N(23),N(24)) ferrate(2-) dihydrogen.
• CAS No.: 16009-13-5
• Product Name: Hemin
• Molecular Formula: C34H32FeN4O4+
• Molecular Weight: 616.5 g/mol
• IUPAC Name: 3-[18-(2-carboxyethyl)-8,13-bis(ethenyl)-3,7,12,17-tetramethylporphyrin-21,24-diid-2-yl]propanoic acid;iron(3+)
• Standard InChI: InChI=1S/C34H34N4O4.Fe/c1-7-21-17(3)25-13-26-19(5)23(9-11-33(39)40)31(37-26)16-32-24(10-12-34(41)42)20(6)28(38-32)15-30-22(8-2)18(4)27(36-30)14-29(21)35-25;/h7-8,13-16H,1-2,9-12H2,3-6H3,(H4,35,36,37,38,39,40,41,42);/q;+3/p-2
• Standard InChIKey: GGIDWJQWCUJYRY-UHFFFAOYSA-L
• SMILES: CC1=C(C2=CC3=C(C(=C([N-]3)C=C4C(=C(C(=N4)C=C5C(=C(C(=N5)C=C1[N-]2)C)C=C)C)C=C)C)CCC(=O)O)CCC(=O)O.[Cl-].[Fe+3]
• Canonical SMILES: CC1=C(C2=CC3=C(C(=C([N-]3)C=C4C(=C(C(=N4)C=C5C(=C(C(=N5)C=C1[N-]2)C)C=C)C)C=C)C)CCC(=O)O)CCC(=O)O.[Fe+3]
• Appearance: Solid powder
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Alkaline Hematin D 575; Alkaline Hematin D-575; Chloride, Ferriheme; Chloride, Ferriprotoporphyrin IX; Chlorohemin; Ferrihaem; Ferriheme Chloride; Ferriprotoporphyrin; Ferriprotoporphyrin IX; Ferriprotoporphyrin IX Chloride; Hematin; Hematin D-575, Alkaline; Hemin; Panhematin; Protohemin; Protohemin IX
• Reference: 1: Liu Y, Xiong E, Li X, Li J, Zhang X, Chen J. Sensitive electrochemical assay of alkaline phosphatase activity based on TdT-mediated hemin/G-quadruplex DNAzyme nanowires for signal amplification. Biosens Bioelectron. 2017 Jan 15;87:970-975. doi: 10.1016/j.bios.2016.09.069. PubMed PMID: 27668724. 2: Fader CM, Salassa BN, Grosso RA, Vergara AN, Colombo MI. Hemin induces mitophagy in a leukemic erythroblast cell line. Biol Cell. 2016 Apr;108(4):77-95. doi: 10.1111/boc.201500058. PubMed PMID: 26773440. 3: Xue S, Jing P, Xu W. Hemin on graphene nanosheets functionalized with flower-like MnO2 and hollow AuPd for the electrochemical sensing lead ion based on the specific DNAzyme. Biosens Bioelectron. 2016 Dec 15;86:958-65. doi: 10.1016/j.bios.2016.07.111. PubMed PMID: 27498321. 4: Liu F, Tang J, Xu J, Shu Y, Xu Q, Wang H, Hu X. Low potential detection of indole-3-acetic acid based on the peroxidase-like activity of hemin/reduced graphene oxide nanocomposite. Biosens Bioelectron. 2016 Dec 15;86:871-8. doi: 10.1016/j.bios.2016.07.089. PubMed PMID: 27494811. 5: Tripathi AK, Singh N. Prion Protein-Hemin Interaction Upregulates Hemoglobin Synthesis: Implications for Cerebral Hemorrhage and Sporadic Creutzfeldt-Jakob Disease. J Alzheimers Dis. 2016;51(1):107-21. doi: 10.3233/JAD-151039. PubMed PMID: 26836195. 6: Wang Z, Zhao J, Bao J, Dai Z. Construction of Metal-Ion-Free G-quadruplex-Hemin DNAzyme and Its Application in S1 Nuclease Detection. ACS Appl Mater Interfaces. 2016 Jan 13;8(1):827-33. doi: 10.1021/acsami.5b10165. PubMed PMID: 26666985. 7: Chen H, Wang X, Zhao Q, Zhang Z, Ye X, Hua F, Cui G. Dual effects of heme oxygenase-1 on astrocyte injury induced by hemin in vitro. Brain Inj. 2016;30(1):36-42. doi: 10.3109/02699052.2015.1084648. PubMed PMID: 26595800. 8: Sedaghat S, Shamspur T, Mohamadi M, Mostafavi A. Extraction and preconcentration of hemin from human blood serum and breast cancer supernatant. J Sep Sci. 2015 Dec;38(24):4286-91. doi: 10.1002/jssc.201500408. PubMed PMID: 26496188. 9: Wang Y, Xia H, Yu X, Lu T, Chi X, Cai J. Hemin protects against hippocampal damage following orthotopic autologous liver transplantation in adult rats. Life Sci. 2015 Aug 15;135:27-34. doi: 10.1016/j.lfs.2015.05.021. PubMed PMID: 26092480. 10: Heeba GH, Hamza AA, Hassanin SO. Induction of heme oxygenase-1 with hemin alleviates cisplatin-induced reproductive toxicity in male rats and enhances its cytotoxicity in prostate cancer cell line. Toxicol Lett. 2016 Dec 15;264:38-50. doi: 10.1016/j.toxlet.2016.10.019. PubMed PMID: 27815112. 11: Owen JE, Bishop GM, Robinson SR. Uptake and Toxicity of Hemin and Iron in Cultured Mouse Astrocytes. Neurochem Res. 2016 Feb;41(1-2):298-306. doi: 10.1007/s11064-015-1795-7. PubMed PMID: 26694650. 12: Kördikanlıoğlu B, Şimşek Ö, Saris PE. Nisin production of Lactococcus lactis N8 with hemin-stimulated cell respiration in fed-batch fermentation system. Biotechnol Prog. 2015 May-Jun;31(3):678-85. doi: 10.1002/btpr.2075. PubMed PMID: 25826783. 13: Yang Z, Qian J, Yang X, Jiang D, Du X, Wang K, Mao H, Wang K. A facile label-free colorimetric aptasensor for acetamiprid based on the peroxidase-like activity of hemin-functionalized reduced graphene oxide. Biosens Bioelectron. 2015 Mar 15;65:39-46. doi: 10.1016/j.bios.2014.10.004. PubMed PMID: 25461136. 14: Gaudreault V, Wirbel J, Jardim A, Rohrbach P, Scorza T. Red Blood Cells Preconditioned with Hemin Are Less Permissive to Plasmodium Invasion In Vivo and In Vitro. PLoS One. 2015 Oct 14;10(10):e0140805. doi: 10.1371/journal.pone.0140805. PubMed PMID: 26465787; PubMed Central PMCID: PMC4605744. 15: Wang Q, Xu N, Gui Z, Lei J, Ju H, Yan F. Strand displacement activated peroxidase activity of hemin for fluorescent DNA sensing. Analyst. 2015 Oct 7;140(19):6532-7. doi: 10.1039/c5an01206f. PubMed PMID: 26295460. 16: Xie S, Ye J, Yuan Y, Chai Y, Yuan R. A multifunctional hemin@metal-organic framework and its application to construct an electrochemical aptasensor for thrombin detection. Nanoscale. 2015 Nov 21;7(43):18232-8. doi: 10.1039/c5nr04532k. PubMed PMID: 26487089. 17: Yang QB, Yu FY, Sun L, Zhang QX, Lin M, Geng XY, Sun XN, Li JL, Liu Y. Identification of amino acid residues involved in hemin binding in Porphyromonas gingivalis hemagglutinin 2. Mol Oral Microbiol. 2015 Oct;30(5):337-46. doi: 10.1111/omi.12097. PubMed PMID: 25833325. 18: Hong LR, Chai YQ, Zhao M, Liao N, Yuan R, Zhuo Y. Highly efficient electrogenerated chemiluminescence quenching of PEI enhanced Ru(bpy)₃²⁺ nanocomposite by hemin and Au@CeO₂ nanoparticles. Biosens Bioelectron. 2015 Jan 15;63:392-8. doi: 10.1016/j.bios.2014.07.065. PubMed PMID: 25128620. 19: Liu Y, Carver JA, Ho LH, Elias AK, Musgrave IF, Pukala TL. Hemin as a generic and potent protein misfolding inhibitor. Biochem Biophys Res Commun. 2014 Nov 14;454(2):295-300. doi: 10.1016/j.bbrc.2014.10.062. PubMed PMID: 25450392. 20: Wang Q, Song Y, Chai Y, Pan G, Li T, Yuan Y, Yuan R. Electrochemical immunosensor for detecting the spore wall protein of Nosema bombycis based on the amplification of hemin/G-quadruplex DNAzyme concatamers functionalized Pt@Pd nanowires. Biosens Bioelectron. 2014 Oct 15;60:118-23. doi: 10.1016/j.bios.2014.03.075. PubMed PMID: 24787126.
• PubChem Compound: 15953900
• Last Modified: Aug 15 2023